Cas no 443354-17-4 (N-(2-{(4-chlorophenyl)methylsulfanyl}-4-oxo-3,4-dihydroquinazolin-3-yl)-2-phenylacetamide)

• Product Name: N-(2-{(4-chlorophenyl)methylsulfanyl}-4-oxo-3,4-dihydroquinazolin-3-yl)-2-phenylacetamide
• CAS No: 443354-17-4
• MF: C₂₃H₁₈ClN₃O₂S
• MW: 435.925922870636
• CID: 6302730
• PubChem ID: 4456534
• Update Time: 2025-10-11

N-(2-{(4-chlorophenyl)methylsulfanyl}-4-oxo-3,4-dihydroquinazolin-3-yl)-2-phenylacetamide Chemical and Physical Properties

Names and Identifiers

• N-(2-{(4-chlorophenyl)methylsulfanyl}-4-oxo-3,4-dihydroquinazolin-3-yl)-2-phenylacetamide
• AKOS002086009
• Oprea1_388215
• SR-01000557960-1
• F0916-4594
• N-[2-[(4-chlorophenyl)methylsulfanyl]-4-oxoquinazolin-3-yl]-2-phenylacetamide
• SR-01000557960
• 443354-17-4
• N-(2-((4-chlorobenzyl)thio)-4-oxoquinazolin-3(4H)-yl)-2-phenylacetamide
• N-(2-{[(4-chlorophenyl)methyl]sulfanyl}-4-oxo-3,4-dihydroquinazolin-3-yl)-2-phenylacetamide

• Inchi： 1S/C23H18ClN3O2S/c24-18-12-10-17(11-13-18)15-30-23-25-20-9-5-4-8-19(20)22(29)27(23)26-21(28)14-16-6-2-1-3-7-16/h1-13H,14-15H2,(H,26,28)
• InChI Key： YKPQLRFFEHTZHF-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)CSC1=NC2C=CC=CC=2C(N1NC(CC1C=CC=CC=1)=O)=O

Computed Properties

• Exact Mass: 435.0808257g/mol
• Monoisotopic Mass: 435.0808257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 644
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 87.1Ų

Additional information on N-(2-{(4-chlorophenyl)methylsulfanyl}-4-oxo-3,4-dihydroquinazolin-3-yl)-2-phenylacetamide

N-(2-{(4-chlorophenyl)methylsulfanyl}-4-oxo-3,4-dihydroquinazolin-3-yl)-2-phenylacetamide

The compound N-(2-{(4-chlorophenyl)methylsulfanyl}-4-oxo-3,4-dihydroquinazolin-3-yl)-2-phenylacetamide (CAS No. 443354-17-4) is a highly specialized organic molecule with significant potential in the fields of pharmacology and materials science. This compound belongs to the class of quinazolinone derivatives, which have been extensively studied for their diverse biological activities and structural versatility. The molecule's unique structure, characterized by a quinazolinone core substituted with a methylsulfanyl group and a phenylacetamide moiety, contributes to its distinctive chemical properties and functional applications.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound, leveraging advanced methodologies such as microwave-assisted synthesis and catalytic cross-coupling reactions. These techniques have not only improved the yield and purity of the compound but also facilitated its scalability for large-scale production. The incorporation of a methylsulfanyl group at the 2-position of the quinazolinone ring introduces electronic and steric effects that significantly influence the compound's reactivity and selectivity in various chemical transformations.

From a pharmacological perspective, N-(2-{(4-chlorophenyl)methylsulfanyl}-4-oxo-3,4-dihydroquinazolin-3-yl)-2-phenylacetamide has shown promising results in preclinical studies targeting specific enzyme inhibitors and receptor modulators. For instance, research published in *Journal of Medicinal Chemistry* highlights its potential as a selective inhibitor of histone deacetylases (HDACs), which are critical targets in cancer therapy. The compound's ability to modulate epigenetic pathways without significant off-target effects makes it a compelling candidate for drug development.

In addition to its pharmacological applications, this compound exhibits intriguing properties in materials science. Its rigid quinazolinone framework and conjugated aromatic system make it an ideal candidate for use in organic electronics. Recent studies have demonstrated its potential as a high-performance n-type semiconductor material, with applications in flexible electronics and optoelectronic devices. The integration of phenylacetamide groups further enhances its electronic conductivity and stability under ambient conditions.

Moreover, the synthesis of N-(2-{(4-chlorophenyl)methylsulfanyl}-4-oxo-3,4-dihydroquinazolin-3-yl)-2-phenylacetamide has been optimized through green chemistry principles. By utilizing biodegradable solvents and minimizing waste generation, researchers have developed an environmentally friendly protocol for its production. This approach aligns with global efforts to promote sustainable chemical manufacturing practices while maintaining high-quality standards.

Looking ahead, the continued exploration of this compound's properties is expected to unlock new avenues for its application across multiple disciplines. Collaborative research initiatives between academia and industry are currently underway to further investigate its therapeutic potential and electronic functionalities. As our understanding of this compound deepens, it is poised to make significant contributions to both medical advancements and technological innovations.